![molecular formula C23H25N3O3S B4117565 N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide](/img/structure/B4117565.png)
N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide
Overview
Description
N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide, also known as NPS or N-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-2-naphthalenesulfonamide, is a chemical compound that has been studied extensively in scientific research. NPS is a sulfonamide derivative that has been synthesized for its potential use as a pharmacological tool in the study of certain biological processes.
Mechanism of Action
The mechanism of action of N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide involves its ability to bind to certain receptors in the brain and modulate their activity. Specifically, this compound has been shown to bind to dopamine receptors and modulate their activity, which may have implications for the treatment of certain neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including the modulation of calcium channels and the regulation of dopamine receptors. It has also been shown to have anti-inflammatory and analgesic effects, which may have implications for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide in lab experiments is its specificity for certain receptors, which allows researchers to study the effects of modulating those receptors in isolation. However, one limitation of using this compound is that it may have off-target effects on other biological processes, which can complicate the interpretation of results.
Future Directions
There are several potential future directions for research on N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide. One area of interest is the development of novel pharmacological agents that are based on the structure of this compound. Another area of interest is the study of the long-term effects of this compound on the brain and other biological systems, as well as its potential for use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential for use as a pharmacological tool in scientific research.
Scientific Research Applications
N-methyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-naphthalenesulfonamide has been used as a pharmacological tool in scientific research to study the role of certain biological processes, such as the regulation of dopamine receptors and the modulation of calcium channels. It has also been used in studies related to anxiety and depression, as well as in the study of pain and inflammation.
properties
IUPAC Name |
N-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3S/c1-24(30(28,29)22-12-11-19-7-5-6-8-20(19)17-22)18-23(27)26-15-13-25(14-16-26)21-9-3-2-4-10-21/h2-12,17H,13-16,18H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYZPEERYRMJGPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCN(CC1)C2=CC=CC=C2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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